Cas no 878064-49-4 (2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}piperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}piperazin-1-yl)ethan-1-ol
• CAS No: 878064-49-4
• MF: C₁₈H₂₂ClN₇O
• MW: 387.866581439972
• CID: 5511085
• Update Time: 2025-06-10

2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}piperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-[4-(3-chloroanilino)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]piperazin-1-yl]ethanol
• 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}piperazin-1-yl)ethan-1-ol

• Inchi： 1S/C18H22ClN7O/c1-24-17-15(12-20-24)16(21-14-4-2-3-13(19)11-14)22-18(23-17)26-7-5-25(6-8-26)9-10-27/h2-4,11-12,27H,5-10H2,1H3,(H,21,22,23)
• InChI Key： CAIMPXWXDBWCOH-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NC(NC3=CC=CC(Cl)=C3)=C3C=NN(C)C3=N2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}piperazin-1-yl)ethan-1-ol

Introduction to 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethan-1-ol and Its Significance in Modern Chemical Biology

The compound with the CAS number 878064-49-4, specifically named as 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethan-1-ol, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The intricate structure of this molecule, featuring a pyrazolo[3,4-d]pyrimidine core linked to a piperazine moiety, suggests a rich chemical space for biological activity.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy in medicinal chemistry. It is a privileged structure that has been extensively explored for its role in modulating various biological pathways. This scaffold is known for its ability to interact with multiple targets, making it a valuable candidate for developing small-molecule inhibitors and agonists. The presence of the 3-chlorophenyl group in the molecule adds another layer of complexity, as chlorophenyl derivatives are often associated with enhanced binding affinity and selectivity towards certain biological receptors.

Furthermore, the piperazine moiety is another critical component of this compound. Piperazines are widely recognized for their role as pharmacophores in numerous drugs, including antipsychotics, antidepressants, and antihistamines. The incorporation of piperazine into this molecule not only enhances its solubility but also contributes to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such complex molecules. These tools have been instrumental in predicting the binding modes of 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethan-1-ol with various biological targets. For instance, studies have shown that this compound exhibits high affinity for enzymes involved in DNA repair and cell cycle regulation. Such findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, has been crucial in constructing the complex heterocyclic core. These synthetic strategies not only improve efficiency but also allow for the introduction of diverse functional groups, further enhancing the pharmacological potential of the molecule.

In terms of biological activity, preliminary studies have highlighted the promising properties of 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethan-1-ol as an inhibitor of kinases and other enzymes implicated in cancer progression. The pyrazolo[3,4-d]pyrimidine core is known to disrupt signaling pathways that are aberrantly activated in tumor cells. Additionally, the piperazine moiety may contribute to its ability to modulate receptor tyrosine kinases (RTKs), which are often overexpressed in various malignancies.

The compound's potential extends beyond oncology. Research suggests that it may also exhibit anti-inflammatory and neuroprotective effects. The interaction between this molecule and inflammatory cytokine receptors has been explored in vitro, revealing mechanisms that could be exploited for treating chronic inflammatory diseases. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

One of the most exciting aspects of working with compounds like 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethan-1-ol is the opportunity to explore structure-function relationships. By modifying specific parts of the molecule—such as introducing different substituents on the pyrazolo[3,4-d]pyrimidine or piperazine rings—researchers can fine-tune its biological activity. This iterative process is essential for developing lead compounds that exhibit optimal potency, selectivity, and pharmacokinetic properties.

The role of computational tools cannot be overstated in this context. Software packages designed for molecular docking and virtual screening have accelerated the process of identifying promising candidates from large libraries of compounds. These tools allow researchers to predict how different molecules will interact with biological targets based on their three-dimensional structures. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.

As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that can modulate them effectively. The case of 2-(4-{4-(3-chlorophenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-y}l)piperazin-l -yl)ethan-l -ol exemplifies how interdisciplinary approaches—combining synthetic chemistry, computational biology, and pharmacology—can lead to groundbreaking discoveries. Its potential applications in treating cancer, inflammation, and neurodegenerative diseases make it a cornerstone compound worth further investigation.